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Compound of Interest

Compound Name: Fmoc-N-PEG36-acid

Cat. No.: B8006581

For researchers, scientists, and professionals in drug development, the quality and consistency
of reagents are paramount. Fmoc-N-amido-PEG36-acid, a key bifunctional linker in peptide
synthesis, antibody-drug conjugation, and PROTAC development, is offered by several
suppliers. This guide provides an objective, data-driven comparison of this product from
prominent suppliers to aid in the selection of the most suitable material for your research
needs.

Key Quality Attributes: A Comparative Overview

The quality of Fmoc-N-amido-PEG36-acid can be assessed based on several critical
parameters: purity, identity, water content, and solubility. The following table summarizes the
available information for this product from various suppliers. It is important to note that while
some suppliers provide batch-specific Certificate of Analysis (CoA), others offer general
product specifications.
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MedchemEx Vector Labs _
BroadPharm Precise PEG CD
Parameter press (HY- (QBD- _ .
(BP-22037) (AG-2418) Biopatrticles
140464) 10903)
Purity (by 98.05%
>98%][2] >98% >96%]3] >95%
HPLC/LCMS)  (LCMS)[1]
1H NMR,
) LCMS:
Identity ) NMR
] ] Consistent ] - - -
Confirmation ) available[2]
with
structure[1]
White to off-
Appearance white (Solid) - - - -
[1]
Molecular
_ 1897.22[1] 1897.3[2] 1897.22 1897.25[3] ~1897
Weight
2649489-46- 2649489-46- 756526-01- 2649489-46-
CAS Number -
1[1] 1[2] 9[4] 1[3]
Water N N N N N
Not specified Not specified Not specified Not specified Not specified
Content
Soluble in
Methylene
chloride,
Solubility Not specified Not specified Acetonitrile, Not specified Not specified
DMAC,
DMSO, or
water[4]
Powder:
-20°C (3
years); In
Storage -20°C[2] -20°C[4] -20°C -20°C
solvent:
-80°C (6
months)[5]
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-140464/Fmoc-N-PEG36-acid-COA-911847-MedChemExpress.pdf
https://broadpharm.com/product/bp-22037
https://precisepeg.com/products/fmoc-n-amido-peg36-acid
https://file.medchemexpress.com/batch_PDF/HY-140464/Fmoc-N-PEG36-acid-COA-911847-MedChemExpress.pdf
https://broadpharm.com/product/bp-22037
https://file.medchemexpress.com/batch_PDF/HY-140464/Fmoc-N-PEG36-acid-COA-911847-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-140464/Fmoc-N-PEG36-acid-COA-911847-MedChemExpress.pdf
https://broadpharm.com/product/bp-22037
https://precisepeg.com/products/fmoc-n-amido-peg36-acid
https://file.medchemexpress.com/batch_PDF/HY-140464/Fmoc-N-PEG36-acid-COA-911847-MedChemExpress.pdf
https://broadpharm.com/product/bp-22037
https://vectorlabs.com/products/fmoc-n-amido-dpeg36-acid/
https://precisepeg.com/products/fmoc-n-amido-peg36-acid
https://vectorlabs.com/products/fmoc-n-amido-dpeg36-acid/
https://file.medchemexpress.com/batch_PDF/HY-140464/Fmoc-N-PEG36-acid-DataSheet-MedChemExpress.pdf
https://broadpharm.com/product/bp-22037
https://vectorlabs.com/products/fmoc-n-amido-dpeg36-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8006581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Note on CAS Numbers: The different CAS numbers (2649489-46-1 and 756526-01-9) may be
due to different salt forms or reflect internal registry differences among suppliers for what is
structurally the same molecule. Researchers should confirm the specific structure with the
supplier.

Experimental Protocols for Quality Assessment

To ensure the quality and performance of Fmoc-N-amido-PEG36-acid in your experiments, a
series of analytical tests can be performed. Below are detailed methodologies for key quality
control experiments.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

Objective: To determine the percentage purity of Fmoc-N-amido-PEG36-acid.

Methodology:

Instrumentation: A standard HPLC system with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pum).

e Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

e Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

o Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes.
e Flow Rate: 1.0 mL/min.

» Detection: UV absorbance at 265 nm (for the Fmoc group).

o Sample Preparation: Dissolve a known concentration of the product (e.g., 1 mg/mL) in a
suitable solvent such as acetonitrile or a mixture of water and acetonitrile.

e Analysis: Inject the sample and integrate the peak areas. Purity is calculated as the area of
the main peak divided by the total area of all peaks, expressed as a percentage.
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Identity Confirmation by *H NMR and Mass Spectrometry
(MS)

Objective: To confirm the chemical structure and molecular weight of Fmoc-N-amido-PEG36-

acid.

Methodology:

e 'H NMR Spectroscopy:
o Solvent: Deuterated chloroform (CDCls) or Deuterated dimethyl sulfoxide (DMSO-ds).
o Instrumentation: A 400 MHz or higher NMR spectrometer.

o Analysis: The resulting spectrum should show characteristic peaks corresponding to the
protons of the Fmoc group, the PEG chain, and the terminal acid moiety. The integration of
these peaks should be consistent with the number of protons in the structure.

e Mass Spectrometry (LCMS):
o Instrumentation: A liquid chromatograph coupled to a mass spectrometer (e.g., ESI-MS).

o Analysis: The mass spectrum should show a prominent ion corresponding to the molecular
weight of the compound (approximately 1897.2 g/mol )[1][2], typically as the [M+H]* or
[M+Na]* adduct.

Water Content Determination by Karl Fischer Titration

Objective: To quantify the amount of water present in the solid material.
Methodology:

« Instrumentation: A coulometric or volumetric Karl Fischer titrator.

o Reagent: Karl Fischer reagent (e.g., Hydranal™-Composite 5).

o Sample Preparation: Accurately weigh a sample of the Fmoc-N-amido-PEG36-acid and
introduce it into the titration vessel containing a suitable solvent (e.g., anhydrous methanol).
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« Titration: The sample is titrated with the Karl Fischer reagent until the endpoint is reached.
The water content is then calculated based on the amount of reagent consumed.

Solubility Assessment

Objective: To determine the solubility of Fmoc-N-amido-PEG36-acid in various solvents.
Methodology:

e Solvents: Test a range of common laboratory solvents, including water, PBS, DMSO, DMF,
and dichloromethane.

e Procedure:

[¢]

Add a known amount of the compound (e.g., 1 mg) to a vial.

[¢]

Add a small volume of the solvent (e.g., 100 pL) and vortex.

[e]

Observe for complete dissolution.

o

If not fully dissolved, incrementally add more solvent until dissolution is achieved or a
maximum volume is reached.

o

Express solubility as an approximate concentration (e.g., mg/mL).

Visualizing Experimental Workflows and
Applications

To better illustrate the processes and applications related to Fmoc-N-amido-PEG36-acid, the
following diagrams are provided.
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Quality Control Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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